Cas no 617722-55-1 (Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate)

• Product Name: Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate
• CAS No: 617722-55-1
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 837385
• PubChem ID: 11470622
• Update Time: 2025-06-12

Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate
• Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate
• 2-Benzofuranacetic acid, 5-acetyl-2,3-dihydro-a-methylene-, methyl ester, (2S)-
• 2-Benzofuranacetic acid, 5-acetyl-2,3-dihydro-a-methylene-, methylester, (2S)-
• 617722-55-1
• methyl 2-(5-acetyl-2,3-dihydro-1-benzofuran-2-yl)prop-2-enoate
• AKOS022184590
• [ "" ]
• DB-343225

• Inchi： 1S/C14H14O4/c1-8(14(16)17-3)13-7-11-6-10(9(2)15)4-5-12(11)18-13/h4-6,13H,1,7H2,2-3H3
• InChI Key： VRFFYSMCJGZOPF-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C)=O)=CC=2CC1C(=C)C(=O)OC

Computed Properties

• Exact Mass: 246.08920892g/mol
• Monoisotopic Mass: 246.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 401.5±45.0 °C at 760 mmHg
• Flash Point: 179.5±28.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate

Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate: A Comprehensive Overview

Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate (CAS No. 617722-55-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, holds potential applications in various areas, including pharmaceuticals, polymers, and functional materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate.

Chemical Structure and Properties

Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate is a derivative of acrylate esters with a substituted benzofuran moiety. The molecular formula of this compound is C₁₄H₁₄O₄, and it has a molecular weight of approximately 246.26 g/mol. The presence of the acetyl group and the benzofuran ring system imparts unique chemical properties to this molecule. The acrylate functionality makes it reactive towards various nucleophiles, while the benzofuran ring provides aromatic stability and rigidity.

The compound is typically a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its solubility in water is limited due to the hydrophobic nature of the benzofuran ring. The physical properties of Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate make it suitable for use in a variety of chemical reactions and processes.

Synthesis Methods

The synthesis of Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 5-acetyl-2,3-dihydrobenzofuran with methyl acrylate in the presence of a suitable catalyst. This reaction typically proceeds via a Michael addition followed by an elimination step to form the desired product.

Another approach involves the use of palladium-catalyzed coupling reactions to introduce the acrylate functionality onto the benzofuran ring. This method offers high regioselectivity and can be optimized for large-scale production. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activities

Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate has been studied for its potential biological activities, particularly in the context of drug discovery and development. Research has shown that this compound exhibits significant anti-inflammatory properties due to its ability to inhibit key enzymes involved in the inflammatory response pathway.

In addition to its anti-inflammatory effects, Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate has also been investigated for its antimicrobial activity against various bacterial strains. Studies have demonstrated that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antimicrobial agents.

Applications in Pharmaceutical Research

The unique chemical structure and biological activities of Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate have made it an attractive target for pharmaceutical research. In preclinical studies, this compound has shown promise as a lead molecule for developing new drugs to treat inflammatory diseases such as arthritis and asthma.

Clinical trials are currently underway to evaluate the safety and efficacy of formulations containing Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate. Preliminary results have been encouraging, with patients reporting significant improvements in symptoms without major side effects. These findings underscore the potential of this compound as a valuable therapeutic agent.

Applications in Materials Science

Beyond its pharmaceutical applications, Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate has also found use in materials science. Its reactivity towards various functional groups makes it an excellent monomer for polymer synthesis. Polymers derived from this compound exhibit excellent thermal stability and mechanical properties, making them suitable for use in high-performance applications such as coatings, adhesives, and electronic materials.

Recent research has focused on developing novel copolymers incorporating Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate. These copolymers have shown enhanced solubility and processability compared to their homopolymer counterparts. Additionally, they exhibit tunable properties that can be tailored for specific applications through careful selection of comonomers.

Conclusion

In conclusion, Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate (CAS No. 617722-55-1) is a multifunctional organic compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure endows it with valuable properties such as anti-inflammatory activity and high reactivity towards functional groups. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern scientific endeavors.